BE“GHE Foundational & Exploratory

Check Availability & Pricing

Fenmetramide: A Technical Guide to Synthesis,
Characterization, and Biological Profile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Fenmetramide
CAS No.: 5588-29-4
Cat. No.: B1596277
Get Quote
. J
Abstract

This technical guide provides a comprehensive overview of Fenmetramide, a synthetic
morpholine derivative with potential psychoactive properties. Fenmetramide, or 2-Phenyl-3-
methyl-morpholin-5-one, was originally patented as an antidepressant in the 1960s but was
never commercially marketed[1]. It is structurally related to the stimulant phenmetrazine and is
also identified as a metabolite of phenmetrazine[2]. This document details the probable
synthetic pathways for Fenmetramide, outlines a comprehensive analytical strategy for its
characterization, and discusses its presumed mechanism of action based on its structural
analogy to well-studied phenmetrazine analogs. This guide is intended for researchers,
scientists, and professionals in drug development and forensic analysis who require a
foundational understanding of this compound.

Introduction and Chemical Identity

Fenmetramide is a derivative of phenmetrazine, distinguished by a ketone group at the 5-
position of the morpholine ring[1]. While pharmacological data for Fenmetramide is limited, its
structural similarity to phenmetrazine, a known norepinephrine-dopamine releasing agent,
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suggests it may possess psychostimulant effects[1][3][4]. The compound exists as cis and
trans isomers, with the specific stereochemistry influencing its biological activity.

Table 1: Chemical and Physical Properties of Fenmetramide

Property Value Source

2-Phenyl-3-methyl-morpholin-

IUPAC Name 5 one [1]
Synonyms McN-1075 [5]
CAS Number 5588-29-4 [1]
Molecular Formula C11H13NO2 [1][3]
Molar Mass 191.23 g/mol [1][6]
Appearance Solid (predicted)

Solubility Soluble in organic solvents

Synthesis of Fenmetramide

The synthesis of Fenmetramide can be approached through several routes, primarily based
on the cyclization of substituted amino alcohols. The most probable and historically referenced
method involves the reaction of an appropriate phenylethanolamine derivative with an alpha-
haloacetyl halide, followed by intramolecular cyclization.

Retrosynthetic Analysis

A logical retrosynthetic approach to Fenmetramide (1) involves disconnecting the amide bond
within the morpholine ring, leading to the precursor amino acid (I1). This amino acid can be
further disconnected to reveal the starting materials: a substituted styrene oxide or equivalent
(1) and an amino acid ester (IV), or more directly from a substituted phenylethanolamine and a
haloacetylating agent.

Primary Synthetic Pathway
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The synthesis of Fenmetramide can be achieved through a multi-step process starting from
readily available precursors. The following pathway is based on established organic chemistry
principles and inferences from related syntheses.
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Ring{opening with Methylamine Alternative starting material

G-Phenyl-z-(methylamino)ethanoD (Chloroacetyl Chloride)

Acylation

N-(2-hydroxy-1-phenylethyl)-N-methyl-2-chloroacetamide

Intramolecular Williamson Ether Synthesis (Base-catalyzed cyclization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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